N1-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-N2-(1-phenylethyl)oxalamide

• IUPAC Name: N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C21H21N3O3/c1-13(14-5-3-2-4-6-14)22-20(26)21(27)23-17-11-15-7-8-18(25)24-10-9-16(12-17)19(15)24/h2-6,11-13H,7-10H2,1H3,(H,22,26)(H,23,27)
• InChI Key: MADIGQFPBKPUIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NC2=CC3=C4C(=C2)CCN4C(=O)CC3
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

“N1-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-N2-(1-phenylethyl)oxalamide” is a chemical compound with the molecular formula C15H16N2O2 and a molecular weight of 256.305. It contains a pyrrolo group fused onto the plane of an indole ring.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolo group fused onto the plane of an indole ring. More detailed structural analysis would require further investigation.

Scientific Research Applications

Polymorphic Modifications and Diuretic Properties

Compounds like 6-Hydroxy-N-(4-methoxyphenyl)-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide demonstrate strong diuretic properties and potential as hypertension remedies. Research identified two polymorphic modifications of this compound, analyzing differences in molecular interactions and structural organization, which could influence its pharmacological efficacy and formulation stability (Shishkina et al., 2018).

Synthesis and Characterization of Organic Salts

Quinoxalines, with their nitrogen-embedded heterocyclic structures, have been noted for versatile pharmacological applications. The synthesis and characterization of organic salts like 2-((4-bromophenyl)amino)pyrido[1,2-a]quinoxalin-11-ium bromide showcase methods for generating compounds with potential new pharmacological activities, highlighting the role of structural and electronic properties in their function (Faizi et al., 2018).

Water Oxidation Catalysis

Research into tetradentate ligands like 2-(pyrid-2'-yl)-8-(1″,10″-phenanthrolin-2″-yl)-quinoline (ppq) for use with first-row transition metals, including iron, has uncovered potential applications in catalysis, particularly water oxidation. Such studies contribute to the development of efficient and environmentally sustainable catalytic processes, which are crucial for energy conversion and storage technologies (Wickramasinghe et al., 2015).

Anion Receptors and Sensor Development

Compounds utilizing fluorinated pyrrole units, such as octamethyloctafluorocalix[4]pyrrole, have been investigated for their enhanced anion-binding affinities. This research opens pathways for developing sensors, particularly for anions like fluoride and phosphate, which are important in environmental monitoring and diagnostics (Anzenbacher et al., 2000).

Biodegradation and Environmental Applications

Studies on the biodegradation and oxidation of recalcitrant compounds, such as quinoline, have revealed methods to accelerate their breakdown using endogenous electron donors. This research is vital for environmental remediation, offering strategies to manage and degrade persistent organic pollutants (Bai et al., 2015).